Cas no 21213-10-5 (2-(Propylthio)benzoic Acid)

• Product Name: 2-(Propylthio)benzoic Acid
• CAS No: 21213-10-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• MDL: MFCD02729229
• CID: 911309
• Update Time: 2025-04-19

2-(Propylthio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(propylsulfanyl)benzoic acid
• 2-(PROPYLTHIO)BENZOIC ACID
• 2-propylsulfanylbenzoic acid
• 2-Propylmercapto-benzoesaeure
• 2-propylsulfanyl-benzoic acid
• 2-propylthiobenzoic acid
• n-Propylthiosalicylic acid
• S-propyl-thiosalicylic acid
• 2-(Propylthio)benzoic Acid

• MDL： MFCD02729229
• Inchi： 1S/C10H12O2S/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： MNTQKBRBPNZLPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CCC

Computed Properties

• Exact Mass: 196.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 62.60000
• LogP: 2.88690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives